N-{[1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl}butanamide

• IUPAC Name: N-[[1-(1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl]butanamide
• InChI: InChI=1S/C16H20N2O4/c1-2-3-15(19)17-8-11-6-16(20)18(9-11)12-4-5-13-14(7-12)22-10-21-13/h4-5,7,11H,2-3,6,8-10H2,1H3,(H,17,19)
• InChI Key: INKAZXDNBBPYIR-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NCC1CC(=O)N(C1)C2=CC3=C(C=C2)OCO3
• Molecular Formula: C16H20N2O4
• Molecular Weight: 304.34 g/mol

Description

This compound belongs to the class of organic compounds known as phenylpyrazoles. The major acute neuropharmacological effects of this compound in the rat are an increase in serotonin release in the brain and an inhibition of serotonin and noradrenaline re-uptake.

Synthesis Analysis

A novel series of 1-benzo [1,3]dioxol-5-yl-indoles bearing various fused heteroaryl moieties at the 3-position have been designed and synthesized. The synthesis procedure involves the use of 5-bromo-benzo dioxole, PdCl2, xantphos, Cs2CO3, 1,4-dioxane, and other reagents.

Molecular Structure Analysis

The molecular formula of the compound is C31H25ClN6O10. The structure is also available as a 2D Mol file. The compound crystallizes in the monoclinic space group.

Chemical Reactions Analysis

The compound is metabolized and excreted similarly to MDMA: presumably, the majority of oral intake is excreted in urine unmetabolized. The main metabolic routes in man are thought to be O-dealkylation and subsequent methylation, sulphation, and glucuronidation of the newly formed hydroxy groups.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 207.2689. It has a density of 1.2±0.1 g/cm3, a boiling point of 291.2±9.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.6 mmHg at 25°C.

Scientific Research Applications

Anticancer Applications

. . .

Antitumor Applications

. .

Cell Cycle Arrest and Apoptosis Induction

. .

Design and Synthesis of Novel Compounds

. .

Structure-Activity Relationship Studies

. .

Potential for Further Optimization

.

Mechanism of Action

Target of Action

The compound, also known as N-{[1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl}butanamide, has been found to exhibit potent anticancer activity against various cancer cell lines . The primary targets of this compound are microtubules and their component protein, tubulin . These are crucial components of the cell’s cytoskeleton and play a vital role in cell division .

Mode of Action

The compound interacts with its targets, the microtubules, and modulates their assembly . This is achieved through the suppression of tubulin polymerization or stabilization of the microtubule structure . By doing so, the compound causes a mitotic blockade, leading to cell apoptosis .

Biochemical Pathways

The compound affects the cell cycle by causing cell cycle arrest at the S phase . This disruption of the cell cycle is a result of the compound’s interaction with the microtubules and tubulin . The downstream effects include the induction of apoptosis in cancer cells .

Pharmacokinetics

, which suggests good bioavailability. This rule is a guideline for the drug-likeness of a compound, predicting good absorption and permeation .

Result of Action

The compound’s action results in the induction of apoptosis in cancer cells . It also causes cell cycle arrest at the S phase . These effects contribute to its anticancer activity, as observed in various cancer cell lines .

Future Directions

The compound may serve as a template for further optimization to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships of indole anticancer molecules.